Cas no 1448065-39-1 (N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide
• CAS No: 1448065-39-1
• MF: C₂₀H₁₉NO₂S
• MW: 337.43536400795
• CID: 6039669
• PubChem ID: 71804756
• Update Time: 2025-05-25

N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide
• N-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]-[1,1'-BIPHENYL]-4-CARBOXAMIDE
• F6420-0156
• N-(2-methoxy-2-thiophen-3-ylethyl)-4-phenylbenzamide
• AKOS024557159
• N-(2-methoxy-2-(thiophen-3-yl)ethyl)-[1,1'-biphenyl]-4-carboxamide
• 1448065-39-1

• Inchi： 1S/C20H19NO2S/c1-23-19(18-11-12-24-14-18)13-21-20(22)17-9-7-16(8-10-17)15-5-3-2-4-6-15/h2-12,14,19H,13H2,1H3,(H,21,22)
• InChI Key： KVHKNYBRRMSFGH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC(=CC=1)C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 337.11365002g/mol
• Monoisotopic Mass: 337.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.6Ų

Additional information on N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide

Research Brief on N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide (CAS: 1448065-39-1)

N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide (CAS: 1448065-39-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a thiophene moiety and a biphenyl carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the coupling of thiophene derivatives with biphenyl precursors, followed by carboxamide formation. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. These methods are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for future preclinical and clinical studies.

Pharmacological evaluations of N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide have revealed its activity as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits significant affinity for certain receptors or enzymes, though the exact targets remain under investigation. These findings suggest potential applications in areas such as oncology, neurology, or inflammatory diseases, depending on the identified mechanisms. Further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

Recent research has also explored the structure-activity relationship (SAR) of N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide, aiming to optimize its therapeutic efficacy. Modifications to the thiophene or biphenyl moieties have been investigated to enhance binding affinity and selectivity. Computational modeling and molecular docking studies have provided insights into the compound's interaction with potential biological targets, guiding the design of more potent derivatives. These efforts are crucial for advancing the compound through the drug discovery pipeline.

In conclusion, N-2-methoxy-2-(thiophen-3-yl)ethyl-1,1'-biphenyl-4-carboxamide (CAS: 1448065-39-1) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its preliminary pharmacological activity, underscores its potential as a therapeutic agent. Ongoing research aims to elucidate its mechanism of action, optimize its properties, and evaluate its efficacy in relevant disease models. The outcomes of these studies will be pivotal in determining the compound's future trajectory in drug development.